Cas no 67435-25-0 (2-Propanol, 1-(aminooxy)-3-[(1,1-dimethylethyl)amino]-)

2-Propanol, 1-(aminooxy)-3-[(1,1-dimethylethyl)amino]- structure
67435-25-0 structure
Product Name:2-Propanol, 1-(aminooxy)-3-[(1,1-dimethylethyl)amino]-
CAS No:67435-25-0
MF:C7H18N2O2
MW:162.230021953583
CID:394857
PubChem ID:13017285
Update Time:2025-04-19

2-Propanol, 1-(aminooxy)-3-[(1,1-dimethylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-(aminooxy)-3-[(1,1-dimethylethyl)amino]-
    • 1-aminooxy-3-(tert-butylamino)propan-2-ol
    • DTXSID10515296
    • 67435-25-0
    • SCHEMBL3066938
    • 1-(Aminooxy)-3-(tert-butylamino)propan-2-ol
    • Inchi: 1S/C7H18N2O2/c1-7(2,3)9-4-6(10)5-11-8/h6,9-10H,4-5,8H2,1-3H3
    • InChI Key: FWJGBYCRQUPGEP-UHFFFAOYSA-N
    • SMILES: OC(CON)CNC(C)(C)C

Computed Properties

  • Exact Mass: 162.13694
  • Monoisotopic Mass: 162.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • PSA: 67.51
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